Cas no 400073-82-7 (N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide
• CAS No: 400073-82-7
• MF: C₁₄H₁₁F₃N₂O
• MW: 280.245153665543
• CID: 1075418
• PubChem ID: 572426
• Update Time: 2025-09-23

N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide
• DTXSID701247963
• GHMQDKBUBCXCIU-UHFFFAOYSA-N
• ALBB-018660
• CS-0317887
• SR-01000537034-1
• BDBM50376390
• SR-01000537034
• AKOS000151377
• benzamide, N-(2-aminophenyl)-3-(trifluoromethyl)-
• N-(2-Amino-phenyl)-3-trifluoromethyl-benzamide
• CHEMBL261266
• STK767113
• 400073-82-7

• MDL： MFCD02656545
• Inchi： 1S/C14H11F3N2O/c15-14(16,17)10-5-3-4-9(8-10)13(20)19-12-7-2-1-6-11(12)18/h1-8H,18H2,(H,19,20)
• InChI Key： GHMQDKBUBCXCIU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(NC2C=CC=CC=2N)=O)C=1)(F)F

Computed Properties

• Exact Mass: 280.08234746g/mol
• Monoisotopic Mass: 280.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide (CAS No. 400073-82-7)

N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide, with the CAS number 400073-82-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of the trifluoromethyl group and the 2-aminophenyl moiety in its structure makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide has increased due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents. The compound's unique chemical properties, such as its stability and reactivity, make it a preferred choice for medicinal chemistry projects. Additionally, its CAS registry number 400073-82-7 ensures precise identification in scientific literature and databases.

One of the key reasons for the growing interest in N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide is its potential use in targeting specific biological pathways. For instance, compounds with trifluoromethyl groups are often explored for their ability to modulate enzyme activity or receptor binding. This has led to investigations into its utility in treating various conditions, aligning with current trends in personalized medicine and targeted therapy. The compound's molecular structure allows for further derivatization, enabling researchers to tailor its properties for specific applications.

From a synthetic chemistry perspective, N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide is synthesized through well-established amide coupling reactions. The process typically involves the reaction of 3-(trifluoromethyl)benzoic acid with 1,2-phenylenediamine, followed by purification steps to achieve high purity. The compound's CAS No. 400073-82-7 is frequently cited in patents and research papers, highlighting its importance in industrial and academic settings. Its chemical stability and solubility profile further enhance its practicality in laboratory use.

In the context of green chemistry, researchers are also exploring eco-friendly synthesis routes for N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide. This aligns with the global push toward sustainable and environmentally benign chemical processes. The compound's trifluoromethyl group is of particular interest due to its electron-withdrawing properties, which can influence the reactivity and selectivity of subsequent transformations. Such studies are often highlighted in scientific forums and conferences, reflecting the compound's relevance in modern chemistry.

Another area where N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide finds application is in material science. Its incorporation into polymers or coatings can impart unique properties, such as enhanced durability or resistance to degradation. This versatility makes it a subject of interest for industries ranging from pharmaceuticals to advanced materials. The compound's CAS registry number 400073-82-7 ensures traceability and compliance with regulatory standards, which is critical for commercial applications.

For researchers and professionals seeking detailed information on N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide, reliable sources include chemical databases, peer-reviewed journals, and patent literature. The compound's molecular formula and structural features are often discussed in these resources, providing insights into its potential uses. As the scientific community continues to explore its applications, N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide is expected to remain a focal point in innovative research.

In summary, N-(2-Aminophenyl)-3-(trifluoromethyl)benzamide (CAS No. 400073-82-7) is a multifaceted compound with significant promise in various scientific disciplines. Its chemical properties, synthetic versatility, and potential applications make it a valuable asset for researchers. Whether in drug development, material science, or sustainable chemistry, this compound continues to inspire new avenues of exploration and innovation.